3-(2-CHLORO-4,5-DIFLUOROPHENYL)-1-(4-PHENOXYPHENYL)UREA

• IUPAC Name: 1-(2-chloro-4,5-difluorophenyl)-3-(4-phenoxyphenyl)urea
• InChI: InChI=1S/C19H13ClF2N2O2/c20-15-10-16(21)17(22)11-18(15)24-19(25)23-12-6-8-14(9-7-12)26-13-4-2-1-3-5-13/h1-11H,(H2,23,24,25)
• InChI Key: WOYSJOPUIFNPJA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)NC(=O)NC3=CC(=C(C=C3Cl)F)F
• Molecular Formula: C19H13ClF2N2O2
• Molecular Weight: 374.8 g/mol

Description

3-(2-CHLORO-4,5-DIFLUOROPHENYL)-1-(4-PHENOXYPHENYL)UREA is a synthetic organic compound that belongs to the class of urea derivatives These compounds are known for their diverse applications in various fields, including medicinal chemistry, agriculture, and materials science

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-CHLORO-4,5-DIFLUOROPHENYL)-1-(4-PHENOXYPHENYL)UREA typically involves the reaction of appropriate aniline derivatives with isocyanates or carbamoyl chlorides. The reaction conditions often include the use of solvents like dichloromethane or toluene, and catalysts such as triethylamine or pyridine to facilitate the formation of the urea linkage.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters, such as temperature and pressure, are crucial for efficient large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

3-(2-CHLORO-4,5-DIFLUOROPHENYL)-1-(4-PHENOXYPHENYL)UREA can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Halogen atoms in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce amine derivatives.

Scientific Research Applications

3-(2-CHLORO-4,5-DIF